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Compound of Interest

Compound Name: Hexamethyldisilane

Cat. No.: B074624

This guide provides essential safety and logistical information for the proper disposal of
Hexamethyldisilane (CAS No. 1450-14-2), tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Immediate Safety and Hazard Information

Hexamethyldisilane is a highly flammable liquid and vapor that can cause serious eye
irritation, respiratory irritation, and allergic skin reactions.[1][2][3] It is crucial to handle this
chemical in a well-ventilated area, preferably under a chemical fume hood, and away from all
sources of ignition such as heat, sparks, and open flames.[1][2][4][5] Proper personal
protective equipment (PPE), including chemical-resistant gloves, safety glasses with side
shields or goggles, and a lab coat, must be worn at all times.[2][5]

Key Hazard Classifications:

Flammable Liquid: Category 2[1]

Eye Irritation: Category 2A[1][2]

Skin Sensitization: May cause an allergic skin reaction[1][3]

Respiratory Irritation: May cause respiratory irritation[1][2][3]
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Quantitative Data for Hexamethyldisilane

The following table summarizes key quantitative data for Hexamethyldisilane, essential for
safe handling and storage.

Property Value

CAS Number 1450-14-2

Molecular Formula C6H18Si2

Molecular Weight 146.38 g/mol
Appearance Colorless liquid

Boiling Point 112 -114°C

Melting Point 9-13°C

Flash Point -9 to 11 °C (closed cup)
Density 0.715 - 0.73 g/lcm3 at 20-25 °C
UN Number 1993

Transport Hazard Class 3 (Flammable Liquid)

Packing Group Il

(Data sourced from multiple safety data sheets)[1][2]

Experimental Protocols: Disposal and Spill
Neutralization

The proper disposal of Hexamethyldisilane is a regulated process that must be handled by
licensed professionals. This section outlines the procedural steps for preparing the chemical for
disposal and managing spills.

Step-by-Step Disposal Procedure

o Waste Identification and Classification:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1315514&productDescription=HEXAMETHYLDISILANE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_288120092_HEXAMETHYLDISILANE-CASNO-1450-14-2-MSDS.pdf
https://www.benchchem.com/product/b074624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Chemical waste generators must first determine that the discarded Hexamethyldisilane is
classified as hazardous waste.[1]

o It falls under the classification of a flammable liquid (Hazard Class 3).[1][5] Depending on
jurisdiction and specific waste characteristics, it may also carry EPA waste codes such as
D001 for ignitability.[6]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[1]

o Container Management:

o Collect surplus and non-recyclable Hexamethyldisilane in a dedicated, properly labeled
hazardous waste container.

o The container must be kept tightly closed and stored in a cool, dry, and well-ventilated
area, away from incompatible materials.[1][4][5]

o Ensure the storage area is equipped with grounding to prevent static discharge.[1][5]

o Handle empty containers with care, as they may contain flammable residual vapors.[5]

e Engage a Licensed Disposal Company:

o Do not attempt to dispose of Hexamethyldisilane through standard laboratory drains or
as regular trash.[1][2]

o Arrange for collection by a licensed hazardous waste disposal company.[2]

o Provide the company with the Safety Data Sheet (SDS) and accurate information about
the waste.

 Recommended Disposal Method:

o The preferred method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber to handle the flammable and potentially toxic combustion
byproducts, which include carbon oxides and silicon oxides.[2]
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Spill Management Protocol

In the event of a spill, immediate and careful action is required to prevent escalation.
e Immediate Evacuation and Ignition Control:
o Evacuate all non-essential personnel from the spill area.

o Immediately remove all sources of ignition, including open flames, hot surfaces, and
sparks.[2][4]

o Ensure the area is well-ventilated to disperse vapors.
o Containment:

o Wear appropriate PPE, including a NIOSH-certified organic vapor respirator, chemical-
resistant gloves, and eye protection.[5]

o Prevent the spill from entering drains or waterways.[2][7]

o Use an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite
to contain the spill.[8][9]

¢ Clean-up and Collection:
o Use only non-sparking tools for the clean-up process.[4][5]

o Carefully collect the absorbed material and place it into a suitable, sealable, and properly
labeled container for hazardous waste disposal.[4][8]

o Decontamination:
o Wash the spill site thoroughly after the material has been collected.

o Dispose of all contaminated clothing and clean-up materials as hazardous waste.[8]

Mandatory Visualization: Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of
Hexamethyldisilane.

Spill Emergency
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Click to download full resolution via product page

Caption: Workflow for Hexamethyldisilane Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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